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Compound of Interest

(2-(Pyrrolidin-1-yl)pyridin-3-
Compound Name:
yl)methanamine hydrochloride

Cat. No.: B591510

This document provides a technical summary of the chemical compound (2-(Pyrrolidin-1-
yl)pyridin-3-yl)methanamine hydrochloride, consolidating available structural and
identification data. The information presented is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Identity and Structure

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride is a heterocyclic amine
containing a pyridine ring substituted with a pyrrolidine and a methanamine group. The
hydrochloride salt form enhances the compound's stability and solubility in aqueous media.

Below is a two-dimensional representation of the chemical structure, generated using the DOT
language, illustrating the connectivity of atoms.

Caption: 2D structure of (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride.

Physicochemical and Identification Data

The following table summarizes the key identifiers and properties for this compound. This data
is crucial for substance registration, database searching, and experimental design.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b591510?utm_src=pdf-interest
https://www.benchchem.com/product/b591510?utm_src=pdf-body
https://www.benchchem.com/product/b591510?utm_src=pdf-body
https://www.benchchem.com/product/b591510?utm_src=pdf-body
https://www.benchchem.com/product/b591510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value Source

CAS Number 1588441-33-1 [1]

2-(pyrrolidin-1-yl)pyridin-3-
IUPAC Name (2-{py ) Yhpy )
yl)methanamine hydrochloride

1S/C10H15N3.CIH/c11-8-9-4-
InChl 3-5-12-10(9)13-6-1-2-7-13;/h3-
5H,1-2,6-8,11H2;1H

XCVIPDQBXDCMCK-

InChl Ke
Y UHFFFAOYSA-N

Purity 95+% [1]

Note: Molecular formula and weight for the free base (C10H15N3) are 177.25 g/mol . The
hydrochloride salt will have a correspondingly higher molecular weight.

Experimental Protocols

A comprehensive search of publicly available scientific literature and chemical databases did
not yield detailed experimental protocols for the synthesis or analytical characterization of (2-
(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride. While general methods for the
synthesis of substituted pyrrolidines and pyridines exist, specific reaction conditions,
purification methods, and characterization data (e.g., NMR, HPLC, MS) for this particular
compound have not been published.[2][3][4]

The logical workflow for a potential, though unverified, synthesis could involve the coupling of a
pre-functionalized pyridine ring with pyrrolidine, followed by functional group manipulation to
install the methanamine sidechain. A generalized conceptual workflow is presented below.

Nucleophilic Substitution 2(Py u it (2-(Pyrrolidin-1-yl 3-yl)methanamine ormat (2+(Pyrrolidin-1-yDpyridin-3-ylymethanamine hydrochioride
hLi cl) )

with Pyrrolidine te) (©.9., wit 1 Ha/Catal se) t [

Click to download full resolution via product page

Caption: A conceptual, generalized workflow for the synthesis of the target compound.
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Biological Activity and Signaling Pathways

No information regarding the biological activity, mechanism of action, or associated signaling
pathways for (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride is available in the
public domain. The compound is currently listed by chemical vendors primarily for research and
development purposes, suggesting it may be a building block for the synthesis of more
complex molecules or a candidate for screening libraries.

Safety Information

Based on available material safety data, the compound is classified with the following hazard
statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

The signal word for this compound is "Warning". Standard precautionary measures, including
the use of personal protective equipment (PPE) such as gloves, lab coats, and eye protection,
are recommended when handling this chemical.

Disclaimer: This document is a compilation of information from publicly accessible sources and
is intended for informational purposes only. It is not a substitute for rigorous, independent
scientific investigation. Users should consult primary literature and safety data sheets before
conducting any experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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